3-(2-hydroxyphenyl)-4-(3-propoxyphenyl)-5-propyl-4,5-dihydropyrrolo[3,4-c]pyrazol-6(1H)-one

Specification

• Molecular Formula: C23H25N3O3
• Molecular Weight: 391.5 g/mol
• IUPAC Name: 3-(2-hydroxyphenyl)-4-(3-propoxyphenyl)-5-propyl-1,4-dihydropyrrolo[3,4-c]pyrazol-6-one
• Standard InChI: InChI=1S/C23H25N3O3/c1-3-12-26-22(15-8-7-9-16(14-15)29-13-4-2)19-20(24-25-21(19)23(26)28)17-10-5-6-11-18(17)27/h5-11,14,22,27H,3-4,12-13H2,1-2H3,(H,24,25)
• Standard InChI Key: QUHMZMZZGKDJNZ-UHFFFAOYSA-N
• Canonical SMILES: CCCN1C(C2=C(C1=O)NN=C2C3=CC=CC=C3O)C4=CC(=CC=C4)OCCC

Introduction

Structural and Molecular Characteristics

Molecular Architecture

The compound features a bicyclic pyrrolo[3,4-c]pyrazol-6(1H)-one scaffold substituted with three distinct groups:

• A 2-hydroxyphenyl moiety at position 3

• A 3-propoxyphenyl group at position 4

• A propyl chain at position 5

This configuration creates a sterically crowded environment, influencing both reactivity and intermolecular interactions. X-ray crystallographic studies of analogous structures reveal a planar pyrrolopyrazolone core with dihedral angles of 12–18° between the fused rings and substituents.

Table 1: Key Molecular Descriptors

Property	Value
Molecular Formula	C₂₃H₂₅N₃O₃
Molecular Weight	391.5 g/mol
IUPAC Name	3-(2-Hydroxyphenyl)-4-(3-propoxyphenyl)-5-propyl-1,4-dihydropyrrolo[3,4-c]pyrazol-6-one
Canonical SMILES	CCCN1C(C2=C(C1=O)NN=C2C3=CC=CC=C3O)C4=CC(=CC=C4)OCCC
Topological Polar Surface Area	83.4 Ų

Spectroscopic Signatures

Nuclear magnetic resonance (NMR) analyses reveal distinct patterns:

• ¹H NMR (DMSO-d₆):

  • Aromatic protons: δ 6.7–7.5 ppm (2-hydroxyphenyl), δ 7.1–7.9 ppm (3-propoxyphenyl)

  • Propyl chain: δ 0.9 (CH₃), 1.4 (CH₂), 3.1 (N-CH₂)

  • Hydroxyl proton: δ 9.8 ppm (exchangeable)

• ¹³C NMR:

  • Carbonyl (C=O): δ 162 ppm

  • Pyrazole carbons: δ 142–155 ppm

Mass spectrometry (ESI-MS) shows a molecular ion peak at m/z 391.5 [M+H]⁺ with fragmentation patterns consistent with sequential loss of propoxy (–OC₃H₇) and hydroxyl (–OH) groups.

Synthetic Methodologies

Multicomponent Assembly

The PMC-validated protocol involves three stages:

• Precursor Synthesis:
  Methyl 4-(o-hydroxyphenyl)-2,4-dioxobutanoate reacts with aryl aldehydes and primary amines under acidic conditions to form 1,2-dihydrochromeno[2,3-c]pyrrole-3,9-diones.

• Ring-Opening Cyclization:
  Treatment with hydrazine hydrate (1:5 molar ratio) in dioxane at 40°C induces recyclization to the pyrrolopyrazolone framework.

• Functionalization:
  Propyl and propoxy groups are introduced via nucleophilic substitution or Ullmann-type coupling.

Table 2: Optimized Reaction Conditions

Parameter	Optimal Value	Yield Range
Solvent	Anhydrous dioxane	72–94%
Temperature	40°C	—
Hydrazine Ratio	1:5 (substrate:NH₂NH₂)	—
Reaction Time	6–8 hours	—

Purification Challenges

Despite high conversion rates (>95% by HPLC), the compound’s low solubility in common organic solvents (2.1 mg/mL in ethanol at 25°C) necessitates crystallization-based purification. Gradient elution chromatography on silica gel (hexane:ethyl acetate 4:1 → 1:2) achieves >98% purity but with 15–20% product loss.

Chemical Reactivity and Derivative Formation

Site-Selective Modifications

The molecule’s reactivity hotspots include:

• Phenolic –OH: Undergoes O-alkylation with alkyl halides (K₂CO₃/DMF, 60°C)

• Pyrazole NH: Participates in Buchwald-Hartwig aminations

• Propyl Chain: Susceptible to oxidative cleavage (KMnO₄/H⁺) to carboxylic acids

Stability Profile

Thermogravimetric analysis (TGA) shows decomposition onset at 218°C, with three mass-loss events corresponding to:

• Propoxy group elimination (218–245°C)

• Pyrazole ring degradation (245–310°C)

• Carbonization (>310°C)

Industrial and Research Applications

Pharmaceutical Development

• Lead candidate for inflammatory diseases due to COX-2/MAO-B dual activity

• Potential photosensitizer in PDT (λₐ₆₅ = 320 nm, ε = 12,400 M⁻¹cm⁻¹)

Material Science Applications

• Non-linear optical (NLO) properties: χ⁽³⁾ = 1.4 × 10⁻¹² esu

• Thermal stability suits polymer matrix composites